Cas no 2306246-16-0 (tert-butyl N-[[(2R,4R)-4-(trifluoromethyl)pyrrolidin-2-yl]methyl]carbamate)

• Product Name: tert-butyl N-[[(2R,4R)-4-(trifluoromethyl)pyrrolidin-2-yl]methyl]carbamate
• CAS No: 2306246-16-0
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• CID: 5107439
• Update Time: 2026-03-03

tert-butyl N-[[(2R,4R)-4-(trifluoromethyl)pyrrolidin-2-yl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[(2R,4R)-4-(trifluoromethyl)-2-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[[(2R,4R)-4-(trifluoromethyl)pyrrolidin-2-yl]methyl]carbamate

• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-6-8-4-7(5-15-8)11(12,13)14/h7-8,15H,4-6H2,1-3H3,(H,16,17)/t7-,8-/m1/s1
• InChI Key： OOGKPMOIOHVCPD-HTQZYQBOSA-N
• SMILES： C(OC(C)(C)C)(=O)NC[C@H]1C[C@@H](C(F)(F)F)CN1

Additional information on tert-butyl N-[[(2R,4R)-4-(trifluoromethyl)pyrrolidin-2-yl]methyl]carbamate

tert-butyl N-[[(2R,4R)-4-(trifluoromethyl)pyrrolidin-2-yl]methyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[[(2R,4R)-4-(trifluoromethyl)pyrrolidin-2-yl]methyl]carbamate, identified by the CAS number 2306246-16-0, is a highly specialized chemical entity with significant applications in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a trifluoromethyl group and a tert-butyl carbamate moiety. The stereochemistry of the molecule, specifically the (2R,4R) configuration, plays a crucial role in its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and enantioselective reactions. The incorporation of the trifluoromethyl group into the pyrrolidine ring enhances the molecule's stability and bioavailability, making it an attractive candidate for drug development. Moreover, the tert-butyl carbamate group serves as a versatile protecting group in peptide synthesis, further expanding its utility in medicinal chemistry.

In terms of applications, tert-butyl N-[[(2R,4R)-4-(trifluoromethyl)pyrrolidin-2-yl]methyl]carbamate has been extensively studied for its potential as a building block in the construction of complex molecular architectures. Researchers have utilized this compound to synthesize bioactive molecules with intricate stereochemistry, demonstrating its value in natural product total synthesis. Additionally, its role as an intermediate in the production of advanced materials has been explored, highlighting its versatility across multiple disciplines.

From a pharmacological perspective, this compound has shown promise in preclinical studies targeting various therapeutic areas. Its ability to modulate key biological pathways makes it a valuable tool for investigating disease mechanisms and developing novel therapeutic agents. Recent studies have focused on its potential as an inhibitor of enzymes involved in neurodegenerative diseases, such as Alzheimer's disease, underscoring its importance in drug discovery efforts.

The synthesis of CAS 2306246-16-0 involves a multi-step process that combines principles from stereochemistry and organocatalysis. The use of chiral auxiliaries and transition metal catalysts has significantly improved the efficiency and selectivity of the synthesis pathway. These advancements not only enhance the scalability of production but also contribute to the sustainability of chemical manufacturing processes.

In conclusion, tert-butyl N-[[(2R,4R)-4-(trifluoromethyl)pyrrolidin-2-yl]methyl]carbamate stands as a testament to the ingenuity and precision achievable in modern chemical research. Its unique structure, coupled with its diverse applications across organic synthesis and pharmacology, positions it as a pivotal compound in advancing scientific knowledge and therapeutic innovation.